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Compound of Interest

Compound Name: 24(S)-Hydroxycholesterol

Cat. No.: B1668404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 24(S)-
Hydroxycholesterol, a critical oxysterol in neuroscience research. Adherence to these

procedures is vital for maintaining laboratory safety and ensuring environmental compliance.

While 24(S)-Hydroxycholesterol is not yet fully tested for its hazards, it should be handled

with caution as a potentially hazardous chemical.

Key Chemical and Safety Data
Proper handling and disposal begin with understanding the substance's properties. The

following table summarizes key data for 24(S)-Hydroxycholesterol.
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Property Data

Chemical Name (3β,24S)-Cholest-5-ene-3,24-diol

Synonyms Cerebrosterol, 24S-HC, 24S-OHC

CAS Number 474-73-7

Molecular Formula C₂₇H₄₆O₂

Molecular Weight 402.7 g/mol

Physical Form White to beige powder

Solubility
Soluble in Dimethyl sulfoxide (DMSO) and

Ethanol.[1][2][3]

Storage Temperature -20°C[3]

Known Hazards
Caution: Substance not yet fully tested.[1]

Classified as a combustible solid.

Personal Protective Equipment (PPE)
Wear suitable protective clothing, gloves, and

eye/face protection. Avoid breathing dust.[1]

Experimental Workflow & Disposal Protocol
The following protocol outlines the lifecycle of 24(S)-Hydroxycholesterol in a typical laboratory

setting, from receipt to final disposal.

1. Receiving and Storage

Upon receipt, inspect the container for any damage.

Store the compound in its original, tightly sealed container at -20°C in a designated, dry

area.

Log the date of receipt and opening on the container to ensure a "first in, first out" inventory

management approach.

2. Preparation of Solutions
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When preparing solutions (e.g., in DMSO or ethanol), work within a chemical fume hood to

minimize inhalation exposure.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

If warming is required for dissolution, use a water bath or other controlled heating method.

Avoid open flames.

3. Disposal of Unused Solid 24(S)-Hydroxycholesterol

Unused or expired solid 24(S)-Hydroxycholesterol should be disposed of as hazardous

chemical waste.

Do not dispose of the solid material in regular trash or down the drain.

The original manufacturer's container is ideal for disposal. Ensure the label is intact and not

defaced.[4]

If the original container is compromised, transfer the waste to a new, compatible, and

properly labeled hazardous waste container.[5]

Affix a hazardous waste tag to the container, clearly identifying the contents as "24(S)-
Hydroxycholesterol".

4. Disposal of Solutions Containing 24(S)-Hydroxycholesterol

Solutions of 24(S)-Hydroxycholesterol (e.g., in DMSO or ethanol) are considered

hazardous waste.

Collect waste solutions in a dedicated, leak-proof container with a screw-on cap.[6] Do not

use containers with stoppers or parafilm as a primary seal.

Label the waste container clearly with "Hazardous Waste," the chemical name "24(S)-
Hydroxycholesterol," the solvent used (e.g., "in DMSO"), and the approximate

concentration.

Segregate this waste stream from other incompatible wastes, such as aqueous solutions,

acids, and bases.[5][7]
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5. Disposal of Contaminated Labware

Sharps: Items like pipette tips and needles that have come into contact with 24(S)-
Hydroxycholesterol should be placed in a designated sharps container for hazardous

waste.

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol) three times. The rinsate must be collected and treated as hazardous liquid

waste.[5] After triple rinsing, the glassware can be washed normally.

Consumables: Gloves, bench paper, and other contaminated solid waste should be double-

bagged in clear plastic bags, sealed, and labeled as "Hazardous Waste: 24(S)-
Hydroxycholesterol contaminated debris."[6]

6. Waste Accumulation and Collection

Store all hazardous waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.[7]

Ensure all waste containers are kept closed except when adding waste.[5][6]

Place liquid waste containers in secondary containment (such as a chemical-resistant tray)

to prevent spills.[6]

Adhere to your institution's limits for hazardous waste accumulation, typically based on

volume and time (e.g., containers must be collected within 90 or 150 days).[4][6]

Request a hazardous waste collection through your institution's Environmental Health &

Safety (EH&S) department.

Disposal Workflow Diagram
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24(S)-Hydroxycholesterol Disposal Workflow
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Caption: Logical flow for the safe disposal of 24(S)-Hydroxycholesterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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